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Compound of Interest

Compound Name: 3-Methyl-1-hexene

Cat. No.: B165624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of 3-Methyl-1-hexene,

a key physical property for various applications in research and development. This document

outlines reported density values, detailed experimental protocols for its determination, and a

visual representation of the experimental workflow.

Quantitative Data Summary
The density of 3-Methyl-1-hexene has been reported in various sources. The following table

summarizes these findings for easy comparison.

Density Value Temperature (°C) Units

0.6945 20 g/cm³

0.695 20 g/mL

0.695 Not Specified g/mL

0.703 Not Specified g/mL

0.69 Not Specified g/mL

Experimental Protocols for Density Determination
The determination of the density of a liquid organic compound such as 3-Methyl-1-hexene can

be performed using several established methods. The choice of method may depend on the
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required precision, sample volume, and available equipment. Three common methods are the

pycnometer method, the hydrometer method, and the use of a digital density meter.

Pycnometer Method
The pycnometer method is a highly precise technique for determining the density of liquids.[1]

[2] It involves measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a specific volume and a ground-glass stopper with a capillary

tube)[1][2]

Analytical balance (with a precision of at least 0.0001 g)

Thermostatic water bath

Thermometer

3-Methyl-1-hexene sample

Distilled water (for calibration)

Acetone or other suitable solvent (for cleaning)

Lint-free cloths

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent (e.g., acetone) and then with distilled water. Dry the pycnometer completely.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its

stopper on the analytical balance. Record this mass as m₀.

Calibration with Distilled Water:

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped.
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Insert the stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a thermostatic water bath set to a specific temperature (e.g.,

20°C) and allow it to equilibrate.

Once equilibrated, carefully wipe dry the exterior of the pycnometer and weigh it. Record

this mass as m₁.

Density of Water: Note the density of water (ρ_water) at the experimental temperature from a

reliable reference table.

Volume of Pycnometer: Calculate the exact volume of the pycnometer (V) using the following

formula:

V = (m₁ - m₀) / ρ_water

Measurement with 3-Methyl-1-hexene:

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with the 3-Methyl-1-hexene sample, again ensuring no air bubbles

are present.

Insert the stopper and allow the excess liquid to escape.

Equilibrate the pycnometer in the thermostatic water bath at the same temperature used

for the water calibration.

Carefully dry the exterior of the pycnometer and weigh it. Record this mass as m₂.

Calculation of Density: Calculate the density of 3-Methyl-1-hexene (ρ_sample) using the

following formula:

ρ_sample = (m₂ - m₀) / V

Hydrometer Method
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The hydrometer method is a simpler and faster, though generally less precise, method for

determining liquid density.[3][4][5] It is based on Archimedes' principle of buoyancy.[4][5]

Apparatus:

Hydrometer calibrated for the expected density range of 3-Methyl-1-hexene

Graduated cylinder or a hydrometer jar large enough for the hydrometer to float freely[3][5]

Thermometer

3-Methyl-1-hexene sample

Procedure:

Sample Preparation: Pour the 3-Methyl-1-hexene sample into a clean, dry graduated

cylinder or hydrometer jar.

Temperature Measurement: Measure and record the temperature of the liquid sample.

Hydrometer Insertion: Gently lower the clean and dry hydrometer into the liquid until it floats

freely.[3][5] Give it a slight spin to dislodge any air bubbles.[4]

Reading the Density: Once the hydrometer has stabilized, read the density value from the

scale at the point where the liquid surface meets the stem of the hydrometer.

Temperature Correction: If the sample temperature is different from the calibration

temperature of the hydrometer (usually 20°C), a correction factor may need to be applied.

Digital Density Meter (Oscillating U-Tube Method)
This modern method offers high precision and requires only a small sample volume. The ASTM

D4052 standard is a common reference for this technique, particularly for petroleum products.

[6][7][8][9][10]

Principle: A small volume of the liquid is introduced into a U-shaped oscillating tube.[7][9][10]

The change in the oscillation frequency of the tube caused by the mass of the sample is

measured and used to calculate the density.[7][9][10]
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General Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions, typically

using dry air and distilled water.

Sample Injection: Inject a small, bubble-free sample of 3-Methyl-1-hexene into the

measurement cell.

Measurement: The instrument automatically measures the oscillation period and calculates

the density, often with built-in temperature control.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the pycnometer method for determining the

density of 3-Methyl-1-hexene.

Start Clean and Dry
Pycnometer

Weigh Empty
Pycnometer (m₀)

Fill with
Distilled Water

Calculate Pycnometer
Volume (V)

Calculate Density
of Sample (ρ)

Equilibrate at
Controlled Temperature

Weigh Pycnometer
with Water (m₁)

Empty and Dry
Pycnometer

Fill with
3-Methyl-1-hexene

Equilibrate at Same
Controlled Temperature

Weigh Pycnometer
with Sample (m₂)

End

Click to download full resolution via product page

Caption: Workflow for Density Determination using the Pycnometer Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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